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Compound Name: RN-1734

Cat. No.: B1679415

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of RN-1734, a selective antagonist of the
Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. It details its mechanism of
action, its role in calcium signaling, and its application in experimental research, with a focus on
providing actionable data and methodologies for scientific professionals.

Introduction to RN-1734 and TRPV4

RN-1734 is a small molecule inhibitor that selectively targets the TRPV4 ion channel.[1] TRPV4
is a non-selective cation channel, highly permeable to calcium (Ca2+), that is involved in a wide
array of physiological processes.[2] As a polymodal channel, TRPV4 can be activated by a
variety of stimuli, including temperature changes, mechanical stress, and endogenous ligands.
[3] Its activation leads to an influx of calcium ions, initiating a cascade of intracellular signaling
events that regulate cellular function. RN-1734, by blocking this channel, serves as a critical
tool for investigating the physiological and pathophysiological roles of TRPV4-mediated calcium
signaling.

Mechanism of Action

RN-1734 functions as a direct antagonist of the TRPV4 channel. This inhibition prevents the
influx of calcium that is normally triggered by the channel's activation.[2] This blockade of
TRPV4-mediated calcium entry allows researchers to dissect the specific contributions of this
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channel to various cellular and systemic processes. For instance, studies have shown that RN-
1734 can reverse the effects of TRPV4 activation, such as the downregulation of PCSK9 in
liver cells, highlighting its specific inhibitory action.[4]

The following diagram illustrates the inhibitory effect of RN-1734 on the TRPV4-mediated
calcium signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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